1-Hexadecanamine, 3,7,11,15-tetramethyl-

• CAS RN: 200431-99-8
• Molecular Formula: C20H43N
• Molecular Weight: 297.6 g/mol
• IUPAC Name: 3,7,11,15-tetramethylhexadecan-1-amine
• InChI: InChI=1S/C20H43N/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h17-20H,6-16,21H2,1-5H3
• InChI Key: NQMBTXDZDUEGPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)CCN

Description

1-Hexadecanamine, 3,7,11,15-tetramethyl- is a useful research compound. Its molecular formula is C20H43N and its molecular weight is 297.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phytylamine (2.32 g), succinic anhydride (1.16 g) and pyridine (10 ml) was stirred at room temperature for 48 hours. Most of the pyridine was removed under reduced pressure and the crude product dissolved in dichloromethane and washed with 2M HCl (2×100 ml). The organic was layer separated, dried (MgSO4) and concentrated in vacuo to dryness. The crude product was chromotographed (ethyl acetate as eluant) to give phytanamine hemisuccinamide 1.23 g (91%) as a thick liquid which solidified on standing 1H-n.m.r. (CDCl3) δ0.8-1.8 (m, 39H), 2.5 (m, 2H, CH2COO—), 2.6 (m, 2H, CH2COOH), 3.2 (m, 2H, CH2N—), 5.79 (b, 1H, NH), m/z (CI, CH4), 412 (M+)